Cas no 339541-48-9 (16-O-Desmethyl-27-desmethoxyrapamycin)

• Product Name: 16-O-Desmethyl-27-desmethoxyrapamycin
• CAS No: 339541-48-9
• MF: C₄₉H₇₅NO₁₂
• MW: 870.119316339493
• CID: 6765047
• Update Time: 2024-03-03

16-O-Desmethyl-27-desmethoxyrapamycin Chemical and Physical Properties

Names and Identifiers

• 16-O-Desmethyl-27-desmethoxyrapamycin

• Inchi： 1S/C49H75NO12/c1-29-14-10-9-11-15-30(2)40(52)26-37-19-17-35(7)49(59,62-37)46(56)47(57)50-21-13-12-16-38(50)48(58)61-44(34(6)24-36-18-20-39(51)45(25-36)60-8)28-43(55)33(5)23-32(4)42(54)27-41(53)31(3)22-29/h9-11,14-15,23,29,31,33-40,42,44-45,51-52,54,59H,12-13,16-22,24-28H2,1-8H3
• InChI Key： UHOYMAQUMOLYAF-UHFFFAOYSA-N
• SMILES： COC1C(O)CCC(CC(C2OC(=O)C3N(CCCC3)C(=O)C(=O)C3(OC(CCC3C)CC(O)C(C)=CC=CC=CC(C)CC(C)C(=O)CC(O)C(C)=CC(C)C(=O)C2)O)C)C1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 62
• XLogP3: 4.047

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolide lactams Macrolide lactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolide lactams